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Introduction
(R)-FL118, a novel camptothecin analog, has demonstrated significant preclinical antitumor

activity in a variety of cancer models.[1][2][3] Structurally similar to irinotecan and topotecan,

FL118 exhibits a distinct mechanism of action that allows it to overcome common resistance

pathways.[4][5] These application notes provide a comprehensive overview of (R)-FL118
administration in animal studies, summarizing key quantitative data and detailing experimental

protocols to guide researchers in their preclinical investigations.

FL118's primary mechanism involves the selective inhibition of several anti-apoptotic proteins,

including survivin, Mcl-1, XIAP, and cIAP2, independent of p53 status.[2][3][6] More recently,

FL118 has been identified as a 'molecular glue degrader' that binds to, dephosphorylates, and

degrades the oncoprotein DDX5 (p68).[7][8] This leads to the downstream suppression of

oncogenic proteins like c-Myc and mutant Kras.[8] Notably, FL118 is not a substrate for the

efflux pumps P-glycoprotein (P-gp/MDR1) and ABCG2/BCRP, which are common mediators of

resistance to other camptothecins like irinotecan and topotecan.[9] This allows FL118 to

maintain its efficacy in drug-resistant tumors.[4][5][9]
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Data Presentation: Quantitative Summary of In Vivo
Studies
The following tables summarize the quantitative data from various preclinical studies involving

(R)-FL118 administration in animal models.

Table 1: Antitumor Efficacy of (R)-FL118 in Xenograft
Models
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Cancer
Type

Animal
Model

Cell Line
Route of
Administr
ation

Dosage
and
Schedule

Outcome Citation

Colorectal

Cancer
SCID Mice LOVO

Intraperiton

eal (i.p.)

0.5 and

0.75

mg/kg,

once

weekly

Significant

tumor

growth

inhibition

compared

to control.

[1]

[1]

Colorectal

Cancer

(Irinotecan-

Resistant)

SCID Mice
LOVO

SN38R

Intraperiton

eal (i.p.)

Not

specified

Reduced

tumor size

by nearly

40%.[1]

[1]

Head and

Neck

Cancer

SCID Mice FaDu
Intravenou

s (i.v.)

1.5 mg/kg

and 2.5

mg/kg,

every other

day for 5

doses (q2

x 5)

Tumor

elimination

with rare

relapse.

[10]

[10]

Head and

Neck

Cancer

SCID Mice FaDu
Intravenou

s (i.v.)

3.5 mg/kg

and 5

mg/kg,

once

weekly for

4 weeks

(weekly x

4)

Tumor

elimination.

[10]

[10]

Colorectal

Cancer
SCID Mice SW620

Intravenou

s (i.v.)

Not

specified,

q2 x 5

schedule

Tumor

elimination

with rare

relapse.

[10]

[10]
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Colorectal

Cancer

(Irinotecan-

Resistant)

SCID Mice
HCT116-

SN50

Intraperiton

eal (i.p.)

1.5 mg/kg,

once per

week for 4

weeks

Improved

efficacy

compared

to

irinotecan.

[11]

[11]

Lung

Cancer
SCID Mice H460

Intraperiton

eal (i.p.)

1.5 mg/kg,

once per

week for 4

weeks

Improved

efficacy

compared

to

irinotecan.

[11]

[11]

Pancreatic

Ductal

Adenocarci

noma

(PDAC)

SCID Mice
PDX

models
Oral

2.5, 5, 7.5,

and 10

mg/kg,

once per

week for 4

weeks

High

efficacy in

eliminating

tumors with

high DDX5

expression.

[7]

[7]

Table 2: Pharmacokinetic Parameters of (R)-FL118 in
SCID Mice

Tissue/Flui
d

T 1/2 (hr) T max (hr)
C max (ng/g
or ng/mL)

AUC
(hrng/g or
hrng/mL)

Citation

FaDu Tumor 6.852 0.167 115 413 [12]

SW620

Tumor
12.75 0.167 158 842 [12]

Plasma 1.788 0.167 43 82 [12]

Pharmacokinetic studies show that FL118 is rapidly cleared from circulation but accumulates

and is maintained in tumor tissues for an extended period.[4][6]
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Table 3: Maximum Tolerated Dose (MTD) of (R)-FL118
Formulations

Formulation Route
MTD Range
(mg/kg)

Schedule Citation

Tween 80-

containing
i.p. 0.2 - 1.5 Various [10]

Tween 80-free

(i.v. compatible)
i.v. 1.5 - 10 Various [10]

Clinically

compatible DP
Oral

≥2.44 (male

rats), ≤4.77

(female rats)

weekly x 7 [7]

A Tween 80-free formulation for intravenous administration significantly increased the MTD of

FL118 by 3-7 fold compared to a Tween 80-containing intraperitoneal formulation.[10][13]

Experimental Protocols
Protocol 1: In Vivo Antitumor Efficacy Study in
Xenograft Mouse Models
1. Animal Model and Husbandry:

Use 6- to 12-week-old female athymic nude mice (nu/nu) or Severe Combined

Immunodeficient (SCID) mice.[3][4]

House animals in accordance with institutional guidelines (e.g., 5 mice per cage with ad

libitum access to food and water).[4]

All procedures must be approved by the Institutional Animal Care and Use Committee

(IACUC).[10]

2. Tumor Cell Implantation:

Subcutaneously inject cancer cells (e.g., 2-5 x 10^6 cells in 100-200 µL of sterile PBS or

culture medium) into the flank of the mice.
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For patient-derived xenografts (PDX), implant small tumor fragments subcutaneously.[14]

Monitor tumor growth regularly using calipers.

3. (R)-FL118 Formulation and Administration:

a) Intraperitoneal (i.p.) Formulation (Tween 80-based):[10][15]

Prepare a 1 mg/mL stock solution of FL118 in dimethyl sulfoxide (DMSO).
For a final concentration of 0.05 mg/mL, dilute the stock solution in a vehicle containing 10-
20% Tween-80 and 75-85% saline. The final DMSO concentration should be around 5%.
The control vehicle consists of the same formulation without FL118.

b) Intravenous (i.v.) Formulation (Tween 80-free):[10][15]

Prepare a 1 mg/mL stock solution of FL118 in DMSO.
A formulation utilizing hydroxypropyl-β-cyclodextrin (HP-β-CD) can be used to improve
solubility for i.v. administration. The exact composition of the Tween-80 free formulation is
proprietary but this is a common alternative.
The final formulation is prepared by diluting the DMSO stock in the appropriate vehicle.

c) Oral Formulation:[7]

A clinically compatible oral formulation has been developed using glacial acetic acid (GAA)
and ethanol (10:90) for processing.

d) Administration:

Initiate treatment when tumors reach a predetermined size (e.g., 100-250 mm³).[10][11]
Administer FL118 according to the desired schedule (e.g., once weekly, every other day).[1]
[10]

4. Monitoring and Endpoints:

Measure tumor volume (Volume = 0.5 x Length x Width²) and body weight 2-3 times per

week.

Monitor for any signs of toxicity, such as significant body weight loss (e.g., >15-20%),

lethargy, or ruffled fur.[3]
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The primary endpoint is typically tumor growth inhibition. Euthanize animals when tumors

reach a maximum allowable size (e.g., 1500-2000 mm³) or if they show signs of severe

morbidity.[11]

At the end of the study, tumors can be excised, weighed, and processed for further analysis

(e.g., Western blot, immunohistochemistry).[1]

Protocol 2: Pharmacokinetic Study
1. Animal Model and Drug Administration:

Use female SCID mice bearing established tumors (e.g., FaDu or SW620).

Administer a single dose of FL118 via the desired route (e.g., i.v.).

2. Sample Collection:

At various time points post-administration (e.g., 0.167, 1, 4, 8, 12, 24, 48 hours), collect

blood samples (via cardiac puncture or retro-orbital bleeding) and harvest tumor tissue.

Process blood to obtain plasma.

3. Sample Analysis:

Extract FL118 from plasma and homogenized tumor tissue.

Quantify FL118 concentrations using a validated analytical method, such as liquid

chromatography-mass spectrometry (LC-MS).

4. Data Analysis:

Calculate key pharmacokinetic parameters including half-life (T½), maximum concentration

(Cmax), time to maximum concentration (Tmax), and area under the curve (AUC) using

appropriate software.
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Caption: Mechanism of action of (R)-FL118.
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Caption: General workflow for (R)-FL118 in vivo efficacy studies.
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Caption: (R)-FL118 bypasses efflux pump-mediated drug resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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